Cas no 317321-44-1 (1,3-Benzenediol,4-[(6R)-3-methyl-6-(1-methylethenyl)-2-cyclohexen-1-yl]-5-pentyl-)

• Product Name: 1,3-Benzenediol,4-[(6R)-3-methyl-6-(1-methylethenyl)-2-cyclohexen-1-yl]-5-pentyl-
• CAS No: 317321-44-1
• MF: C₂₁H₃₀O₂
• MW: 314.461706638336
• CID: 304540
• Update Time: 2024-01-27

1,3-Benzenediol,4-[(6R)-3-methyl-6-(1-methylethenyl)-2-cyclohexen-1-yl]-5-pentyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol,4-[(6R)-3-methyl-6-(1-methylethenyl)-2-cyclohexen-1-yl]-5-pentyl-
• 4-[(6R)-3-METHYL-6-(1-METHYLETHENYL)-2-CYCLOHEXEN-1-YL]-5-PENTYL-1,3-BENZENEDIOL
• ABNORMAL CANNABIDIOL
• CAY10429
• 1,3-Benzenediol, 4-[(6R)-3-methyl-6-(1-methylethenyl)-2-cyclohexen-1-yl]-5-pentyl-

• Inchi： 1S/C21H30O2/c1-5-6-7-8-16-12-17(22)13-20(23)21(16)19-11-15(4)9-10-18(19)14(2)3/h11-13,18-19,22-23H,2,5-10H2,1,3-4H3/t18-,19?/m0/s1
• InChI Key： YWEZXUNAYVCODW-OYKVQYDMSA-N
• SMILES： C1(O)=CC(CCCCC)=C(C2[C@H](C(C)=C)CCC(C)=C2)C(O)=C1

Computed Properties

• Exact Mass: 314.225
• Monoisotopic Mass: 314.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Density: 1.025±0.06 g/cm3(Predicted)
• Boiling Point: 446.4±45.0 °C(Predicted)
• Solubility: 可溶于氯仿（少量）、乙醇（少量）、甲醇（少量）
• PSA: 40.46000
• LogP: 5.84650
• pka: 9.94±0.45(Predicted)

1,3-Benzenediol,4-[(6R)-3-methyl-6-(1-methylethenyl)-2-cyclohexen-1-yl]-5-pentyl- Security Information

• Storage Condition：-20°C Freezer, Under inert atmosphere